Cas no 476486-04-1 (<br>2-((5-(4-Chlorophenyl)-4-(p-tolyl)-4H-1,2,4-triazol-3-yl)thio)-N-(o-tolyl)a cetamide)

• Product Name: <br>2-((5-(4-Chlorophenyl)-4-(p-tolyl)-4H-1,2,4-triazol-3-yl)thio)-N-(o-tolyl)a cetamide
• CAS No: 476486-04-1
• MF: C₂₄H₂₁ClN₄OS
• MW: 448.967742681503
• CID: 3050342
• PubChem ID: 1887136
• Update Time: 2025-04-21

<br>2-((5-(4-Chlorophenyl)-4-(p-tolyl)-4H-1,2,4-triazol-3-yl)thio)-N-(o-tolyl)a cetamide Chemical and Physical Properties

Names and Identifiers

• <br>2-((5-(4-Chlorophenyl)-4-(p-tolyl)-4H-1,2,4-triazol-3-yl)thio)-N-(o-tolyl)a cetamide
• 2-{[5-(4-chlorophenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methylphenyl)acetamide
• SALOR-INT L226793-1EA
• STK019329
• 476486-04-1
• 2-((5-(4-Chlorophenyl)-4-(p-tolyl)-4H-1,2,4-triazol-3-yl)thio)-N-(o-tolyl)acetamide
• AKOS001950369
• 648-902-9
• 2-((5-(4-Chlorophenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-YL)sulfanyl)-N-(2-methylphenyl)acetamide

• Inchi： 1S/C24H21ClN4OS/c1-16-7-13-20(14-8-16)29-23(18-9-11-19(25)12-10-18)27-28-24(29)31-15-22(30)26-21-6-4-3-5-17(21)2/h3-14H,15H2,1-2H3,(H,26,30)
• InChI Key： QKGGEQBLXJPEHM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NN=C(N1C1C=CC(C)=CC=1)SCC(NC1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 448.1124602Da
• Monoisotopic Mass: 448.1124602Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 85.1Ų